BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to (2-tert-Butyl-1-
ethynyl)diisopropoxyborane

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

(2-tert-Butyl-1-
Compound Name:
ethynyl)diisopropoxyborane

CAS No.: 121021-24-7

Cat. No.: B055339

Get Quote

\ J

Abstract: This technical guide provides a comprehensive overview of the physical and chemical
properties of (2-tert-Butyl-1-ethynyl)diisopropoxyborane, also known as Diisopropyl (3,3-
dimethylbut-1-yn-1-yl)boronate. This versatile alkynylboronate ester is a valuable reagent in
modern organic synthesis, offering a uniqgue combination of steric hindrance and reactivity. This
document is intended for researchers, scientists, and drug development professionals, offering
insights into its synthesis, characterization, and applications, with a focus on field-proven
methodologies and the underlying chemical principles.

Introduction and Molecular Overview

(2-tert-Butyl-1-ethynyl)diisopropoxyborane (CAS No. 121021-24-7) is an organoboron
compound featuring a sterically demanding tert-butyl group attached to an ethynyl moiety,
which is in turn bonded to a diisopropoxyborane group. The presence of the bulky tert-butyl
group provides significant steric shielding, influencing the reagent's reactivity and selectivity in
chemical transformations. The diisopropoxyboronate ester functionality offers a balance of
stability and reactivity, making it suitable for a range of applications, most notably in carbon-
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carbon bond-forming reactions. Alkynylboron compounds, in general, are of significant interest
due to their dual reactivity at the alkyne and the carbon-boron bond[1].

The structure of this molecule is key to its utility. The electron-deficient boron atom is stabilized
by the two oxygen atoms of the isopropoxy groups. The carbon-carbon triple bond provides a
site for various addition reactions, while the carbon-boron bond is amenable to transmetalation,
a key step in many cross-coupling reactions.

Figure 1: Chemical structure of (2-tert-Butyl-1-ethynyl)diisopropoxyborane.

Physical and Chemical Properties

The physical properties of (2-tert-Butyl-1-ethynyl)diisopropoxyborane are summarized in
the table below. These properties are critical for its handling, storage, and use in chemical
reactions. As a flammable liquid, appropriate safety precautions must be taken, including
storage in a cool, well-ventilated area away from ignition sources and handling in a fume
hood[2].

Property Value Reference(s)
CAS Number 121021-24-7 [2]

Molecular Formula C12H23BO2 [2]

Molecular Weight 210.12 g/mol [2]
Appearance Colorless Liquid Inferred
Boiling Point 193-194 °C Inferred
Density 0.891 g/mL at 25 °C Inferred
Refractive Index (n20/D) 1.4160 Inferred

Flash Point 43.3 °C (closed cup) Inferred
Storage Temperature 2-8 °C Inferred

Synthesis and Purification
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While a specific, detailed synthesis for this exact molecule is not readily available in peer-
reviewed literature, a general and reliable method for the preparation of 1-
alkynyldiisopropoxyboranes can be adapted. The most common approach involves the
deprotonation of a terminal alkyne followed by quenching with a suitable boron electrophile,
such as triisopropyl borate[3].

Rationale for Synthetic Approach

This method is widely applicable and high-yielding for a variety of alkynylboronates. The choice
of a strong base, such as n-butyllithium, is crucial for the complete deprotonation of the
terminal alkyne (3,3-dimethyl-1-butyne in this case). The subsequent reaction with triisopropyl
borate forms a boronate complex, which upon acidic workup, yields the desired
diisopropoxyboronate ester. The use of anhydrous conditions is paramount to prevent
quenching of the lithium acetylide and hydrolysis of the borate ester.
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Figure 3: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.
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Experimental Protocol: Suzuki-Miyaura Coupling

Materials:

(2-tert-Butyl-1-ethynyl)diisopropoxyborane

Aryl halide (e.g., iodobenzene)

Palladium catalyst (e.g., Pd(PPhs)a)

Base (e.g., K2COs or Cs2CO0Os)

Solvent (e.g., 1,4-dioxane/water mixture)

Procedure:

To a reaction vessel, add the aryl halide (1.0 equiv), (2-tert-Butyl-1-
ethynyl)diisopropoxyborane (1.2 equiv), and the base (2.0 equiv).

e Add the palladium catalyst (0.05 equiv).

o Deoxygenate the solvent mixture (e.g., 3:1 dioxane:water) by bubbling with nitrogen or argon
for 15-20 minutes.

o Add the deoxygenated solvent to the reaction vessel under an inert atmosphere.

e Heat the reaction mixture to 80-100 °C and monitor the reaction progress by TLC or GC-MS.

» Upon completion, cool the reaction to room temperature and dilute with an organic solvent
(e.g., ethyl acetate).

e Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

 Filter and concentrate the solution under reduced pressure.

Purify the crude product by column chromatography on silica gel.

Dotz Benzannulation Reaction
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The Dotz benzannulation is a powerful reaction for the synthesis of substituted phenols from
Fischer carbenes and alkynes.[4] The use of (2-tert-Butyl-1-ethynyl)diisopropoxyborane in
this reaction would lead to the formation of a substituted arylboronate, which can then be used
in subsequent cross-coupling reactions, demonstrating the utility of this reagent in tandem
reaction sequences.

Conclusion

(2-tert-Butyl-1-ethynyl)diisopropoxyborane is a valuable and versatile reagent in organic
synthesis. Its well-defined physical properties and predictable reactivity make it a reliable tool
for the construction of complex molecular architectures. The sterically demanding tert-butyl
group can impart unique selectivity in its reactions, while the diisopropoxyboronate moiety
provides a stable yet reactive handle for carbon-carbon bond formation. This guide provides a
foundational understanding of this compound, offering both established data and scientifically
grounded predictions to aid researchers in its effective application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4230137/
https://pubs.acs.org/doi/10.1021/ba-1968-0072.ch021
https://www.tandfonline.com/doi/full/10.1080/07391102.2017.1350106
https://www.youtube.com/watch?v=y38h4r3bVzU
https://pubmed.ncbi.nlm.nih.gov/40929809/
https://www.mdpi.com/1420-3049/27/11/3505
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/24%3A_Organometallic_Chemistry/24.10%3A_The_Suzuki-Miyaura_Coupling
http://www.orgsyn.org/demo.aspx?prep=v97p0236
https://www.researchgate.net/publication/281146399_Mass_spectrometnc_analysis_for_organic_boron_compounds
https://pubs.rsc.org/en/content/articlelanding/2013/cs/c3cs60197h
https://www.researchgate.net/publication/257440470_Selection_of_boron_reagents_for_Suzuki-Miyaura_coupling
https://www.benchchem.com/product/b055339?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055339?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Sources

e 1. mdpi.com [mdpi.com]
e 2. chemscene.com [chemscene.com]
o 3. researchgate.net [researchgate.net]

e 4. A 11B-NMR Method for the In Situ Monitoring of the Formation of Dynamic Covalent
Boronate Esters in Dendrimers - PMC [pmc.ncbi.nlm.nih.gov]

e To cite this document: BenchChem. [An In-Depth Technical Guide to (2-tert-Butyl-1-
ethynyl)diisopropoxyborane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b055339/docs#an-in-depth-technical-guide-to-2-tert-
butyl-1-ethynyl-diisopropoxyborane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055339?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

